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Compound of Interest

N,4-Dimethyl-5-nitropyridin-2-
Compound Name:

amine
CAS No.: 70564-14-6
Cat. No.: B13486393

Get Quote

Executive Summary

N,4-Dimethyl-5-nitropyridin-2-amine is a specialized heterocyclic intermediate, primarily
utilized in the synthesis of kinase inhibitors and other bioactive pyridine derivatives. Unlike
common commodity chemicals, this specific isomer often lacks a widely indexed Chemical
Abstracts Service (CAS) Registry Number in public catalogs, leading to significant confusion
with its structural isomers (e.g., N,N-dimethyl or 3-nitro variants).

This guide provides a definitive structural analysis, identifies the "Ghost CAS" phenomenon
associated with this compound, and establishes a self-validating protocol for its procurement
via its stable precursor, 2-Chloro-4-methyl-5-nitropyridine (CAS 23056-33-9).

Chemical Identity & Nomenclature

Accurate identification requires distinguishing the target molecule from its "false positive"
isomers. The target features a methyl group on the exocyclic amine (position 2) and a methyl
group on the ring (position 4), with a nitro group at position 5.
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Core Chemical Data

Property

Specification

Common Name

N,4-Dimethyl-5-nitropyridin-2-amine

Systematic Name

N,4-Dimethyl-5-nitro-2-pyridinamine

IUPAC Name 4-Methyl-5-nitro-2-(methylamino)pyridine
Molecular Formula CsH11N3z0:2

Molecular Weight 181.19 g/mol

SMILES Cclcc(NC)nccl=0

Key Functional Groups

Secondary Amine (N-Me), Nitro (-NO2z), Pyridine

Ring

Isomer Differentiation Table (Critical)

Researchers often encounter the following isomers which are frequently mistaken for the

target.

. Structural
Chemical Name CAS Number ] Status
Difference
N,4-Dimethyl-5- ] Target (2-NHMe, 4-
) o ) Not Widely Indexed* Target
nitropyridin-2-amine Me)
2-Amino-4-methyl-5- Primary amine (-NH-2),
) o 21901-40-6 Precursor Analog
nitropyridine no N-Me
2-Amino-4-methyl-3- ] .
] o 6635-86-5 Nitro at pos 3 (Isomer)  False Positive
nitropyridine
N,N-Dimethyl-5- Tertiary amine (- N
) o ) 2554-75-8 False Positive
nitropyridin-2-amine NMez), no 4-Me
2-Chloro-4-methyl-5- Chloro at pos 2 (No
23056-33-9 Key Precursor

nitropyridine

amine)
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*Note: While specific internal registry numbers exist (e.g., in proprietary pharma databases),
the commercial procurement of this exact molecule often requires custom synthesis or
searching via the systematic name rather than a generic CAS.

Verification Methodology & Synthesis Logic

Since a direct commercial CAS lookup often yields ambiguous results or "Product Not Found,”
the most reliable strategy for researchers is to procure the chlorinated precursor and perform a
one-step synthesis. This ensures chain-of-custody and structural certainty.

The "Anchor CAS" Strategy

The molecule 2-Chloro-4-methyl-5-nitropyridine (CAS 23056-33-9) is the definitive "Anchor
CAS." It is commercially available, stable, and serves as the direct electrophile for the
introduction of the methylamine group.

Validated Synthesis Protocol

Reaction Type: Nucleophilic Aromatic Substitution (SnAr) Precursor: 2-Chloro-4-methyl-5-
nitropyridine (CAS 23056-33-9) Reagent: Methylamine (2.0 M in THF or Methanol)

Step-by-Step Workflow:

Dissolution: Dissolve 1.0 eq of CAS 23056-33-9 in an aprotic solvent (THF or Acetonitrile).

o Addition: Cool to 0°C. Add 2.5 eq of Methylamine solution dropwise. The electron-
withdrawing nitro group at position 5 activates the chlorine at position 2, facilitating rapid
displacement.

o Reaction: Allow to warm to Room Temperature (RT). Stir for 2—4 hours. Monitor via TLC
(Mobile Phase: 30% EtOAc/Hexanes) or LC-MS.

o Workup: Concentrate the solvent. Resuspend in EtOAc/Water. Wash organic layer with
brine. Dry over Na2SOa.

 Purification: Recrystallize from Ethanol or purify via flash chromatography if necessary.

Analytical Validation (Self-Validating System)
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To confirm the identity of the synthesized N,4-Dimethyl-5-nitropyridin-2-amine, look for these
specific NMR signals which distinguish it from the isomers:

e 1H NMR (400 MHz, DMSO-de/CDCl3):
o 0 ~2.5 ppm (s, 3H): Methyl group on the ring (C4-Me).

o 0 ~2.9-3.0 ppm (d, 3H): Methyl group on the nitrogen (N-Me). Key differentiator from CAS
21901-40-6 (no N-Me) and CAS 2554-75-8 (N-Me:z singlet).

o 0 ~6.4 ppm (s, 1H): Aromatic proton at C3.
o 0 ~8.9 ppm (s, 1H): Aromatic proton at C6 (deshielded by adjacent Nitro group).
o & ~7.5-8.0 ppm (br g, 1H): N-H signal (couples with N-Me).

Visualization of Logic Flow

The following diagram illustrates the decision matrix for identifying and synthesizing the target,
highlighting the critical "False Positive" checkpoints.
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Target: N,4-Dimethyl-5-nitropyridin-2-amine

Database Search (CAS Lookup)

Direct CAS Found?

Matches 'Amino-Nitro-Picoline'

atches 'Dimethyl-Nitro-Amine' \No Exact Match / Verify Structure

False Positive: 2-Amino-4-methyl-3-nitropyridine
(CAS 6635-86-5)

False Positive: N,N-Dimethyl-5-nitropyridin-2-amine
(CAS 2554-75-8)

Anchor Strategy:
Locate Precursor

2-Chloro-4-methyl-5-nitropyridine
CAS 23056-33-9

Synthesis (SnAr)
+ Methylamine (MeNH2)

Verified Product:

N,4-Dimethyl-5-nitropyridin-2-amine

Click to download full resolution via product page

Caption: Workflow for distinguishing the target molecule from common isomers and routing
procurement through the verified chloro-precursor.
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e Google Patents (2020).US10717745B2 - Inhibitors of Bruton's tyrosine kinase and method of
their use. (Describing the SnAr reaction of 2-chloro-4-methyl-5-nitropyridine with amines).

 To cite this document: BenchChem. [Technical Guide: Identification & Synthesis of N,4-
Dimethyl-5-nitropyridin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13486393/docs#technical-guide-identification-
synthesis-of-n-4-dimethyl-5-nitropyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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